Cas no 2034539-18-7 (tert-butyl 4-{2-[3-(cyclopropylmethoxy)pyrrolidin-1-yl]-2-oxoethyl}piperidine-1-carboxylate)

• Product Name: tert-butyl 4-{2-[3-(cyclopropylmethoxy)pyrrolidin-1-yl]-2-oxoethyl}piperidine-1-carboxylate
• CAS No: 2034539-18-7
• MF: C₂₀H₃₄N₂O₄
• MW: 366.494966030121
• CID: 5790856
• PubChem ID: 119105532
• Update Time: 2025-10-29

tert-butyl 4-{2-[3-(cyclopropylmethoxy)pyrrolidin-1-yl]-2-oxoethyl}piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• F6561-2656
• 2034539-18-7
• AKOS026699313
• tert-butyl 4-{2-[3-(cyclopropylmethoxy)pyrrolidin-1-yl]-2-oxoethyl}piperidine-1-carboxylate
• tert-butyl 4-[2-[3-(cyclopropylmethoxy)pyrrolidin-1-yl]-2-oxoethyl]piperidine-1-carboxylate
• tert-butyl 4-(2-(3-(cyclopropylmethoxy)pyrrolidin-1-yl)-2-oxoethyl)piperidine-1-carboxylate

• Inchi： 1S/C20H34N2O4/c1-20(2,3)26-19(24)21-9-6-15(7-10-21)12-18(23)22-11-8-17(13-22)25-14-16-4-5-16/h15-17H,4-14H2,1-3H3
• InChI Key： MCNPALORZNMJBX-UHFFFAOYSA-N
• SMILES： O(C1CCN(C(CC2CCN(C(=O)OC(C)(C)C)CC2)=O)C1)CC1CC1

Computed Properties

• Exact Mass: 366.25185757g/mol
• Monoisotopic Mass: 366.25185757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 504
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 59.1Ų

Additional information on tert-butyl 4-{2-[3-(cyclopropylmethoxy)pyrrolidin-1-yl]-2-oxoethyl}piperidine-1-carboxylate

tert-butyl 4-{2-[3-(cyclopropylmethoxy)pyrrolidin-1-yl]-2-oxoethyl}piperidine-1-carboxylate: A Comprehensive Overview

The compound tert-butyl 4-{2-[3-(cyclopropylmethoxy)pyrrolidin-1-yl]-2-oxoethyl}piperidine-1-carboxylate, with the CAS number 2034539-18-7, is a complex organic molecule that has garnered significant attention in the field of medicinal chemistry and pharmacology. This compound is notable for its intricate structure, which includes a piperidine ring, a pyrrolidine moiety, and a cyclopropylmethoxy group. These structural elements contribute to its unique pharmacokinetic properties and potential therapeutic applications.

Recent studies have highlighted the importance of cyclopropylmethoxy groups in modulating the activity of bioactive compounds. The presence of this group in the molecule suggests that it may play a critical role in enhancing the compound's stability or bioavailability. Additionally, the piperidine ring, a six-membered saturated ring with one nitrogen atom, is a common structural motif in many pharmaceutical agents due to its ability to form hydrogen bonds and interact with biological targets.

The synthesis of this compound involves a multi-step process that typically includes nucleophilic substitution, oxidation, and coupling reactions. Researchers have optimized these steps to achieve high yields and purity levels. For instance, the use of specific catalysts and reaction conditions has been shown to significantly improve the efficiency of the synthesis process. These advancements underscore the importance of continuous innovation in synthetic chemistry to meet the demands of modern drug discovery.

In terms of pharmacological activity, this compound has demonstrated potential as an inhibitor of certain enzymes and receptors. Recent studies have explored its ability to modulate signaling pathways involved in inflammatory diseases and neurodegenerative disorders. For example, preclinical experiments have shown that it can inhibit key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are implicated in inflammation. Furthermore, its ability to cross the blood-brain barrier suggests that it may have applications in treating central nervous system disorders.

The structural versatility of this compound also makes it an attractive candidate for further modification. By altering specific functional groups or substituents, researchers can potentially enhance its efficacy or reduce adverse effects. For instance, modifying the cyclopropylmethoxy group or introducing additional substituents on the piperidine ring could lead to derivatives with improved pharmacokinetic profiles.

From an industrial perspective, the production and characterization of this compound require state-of-the-art analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC). These methods ensure that the compound meets stringent quality control standards before being used in preclinical or clinical trials.

In conclusion, tert-butyl 4-{2-[3-(cyclopropylmethoxy)pyrrolidin-1-yl]-2-oxoethyl}piperidine-1-carboxylate represents a promising lead compound in drug discovery. Its unique structure, combined with recent advances in synthetic and pharmacological research, positions it as a valuable tool for addressing unmet medical needs. As research continues to unfold, this compound may pave the way for innovative therapeutic interventions across various disease areas.